Cas no 447410-66-4 (1,4-bis(5-bromo-2-methoxybenzenesulfonyl)-1,4-diazepane)

• Product Name: 1,4-bis(5-bromo-2-methoxybenzenesulfonyl)-1,4-diazepane
• CAS No: 447410-66-4
• MF: C₁₉H₂₂Br₂N₂O₆S₂
• MW: 598.325781345367
• CID: 5854715
• PubChem ID: 1282976
• Update Time: 2025-10-31

1,4-bis(5-bromo-2-methoxybenzenesulfonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, 1,4-bis[(5-bromo-2-methoxyphenyl)sulfonyl]hexahydro-
• HMS654G02
• F1018-1703
• AKOS001651875
• SR-01000463029-1
• ChemDiv1_023718
• 1,4-bis[(5-bromo-2-methoxyphenyl)sulfonyl]-1,4-diazepane
• 1,4-bis((5-bromo-2-methoxyphenyl)sulfonyl)-1,4-diazepane
• Oprea1_200798
• VU0126894-2
• 447410-66-4
• EU-0075041
• Z240276324
• Oprea1_088701
• 1,4-bis(5-bromo-2-methoxybenzenesulfonyl)-1,4-diazepane
• SR-01000463029

• Inchi： 1S/C19H22Br2N2O6S2/c1-28-16-6-4-14(20)12-18(16)30(24,25)22-8-3-9-23(11-10-22)31(26,27)19-13-15(21)5-7-17(19)29-2/h4-7,12-13H,3,8-11H2,1-2H3
• InChI Key： OFEXMALLLAOAAT-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(Br)=CC=C2OC)(=O)=O)CCCN(S(C2=CC(Br)=CC=C2OC)(=O)=O)CC1

Computed Properties

• Exact Mass: 597.92655g/mol
• Monoisotopic Mass: 595.92860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1,4-bis(5-bromo-2-methoxybenzenesulfonyl)-1,4-diazepane

Recent Advances in the Study of 1,4-bis(5-bromo-2-methoxybenzenesulfonyl)-1,4-diazepane (CAS: 447410-66-4)

The compound 1,4-bis(5-bromo-2-methoxybenzenesulfonyl)-1,4-diazepane (CAS: 447410-66-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique diazepane core and brominated aromatic sulfonyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing new insights into its mechanism of action and potential clinical uses.

One of the key areas of research has been the optimization of synthetic routes for 1,4-bis(5-bromo-2-methoxybenzenesulfonyl)-1,4-diazepane. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and achieved an overall yield of 65%. This advancement is critical for facilitating further preclinical and clinical studies.

In terms of biological activity, recent investigations have highlighted the compound's potential as an inhibitor of protein-protein interactions (PPIs) involved in cancer progression. A 2024 study in Nature Chemical Biology demonstrated that 1,4-bis(5-bromo-2-methoxybenzenesulfonyl)-1,4-diazepane effectively disrupts the interaction between two key oncogenic proteins, leading to apoptosis in several cancer cell lines. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing a unique interaction with a hydrophobic pocket on the target protein.

Another significant development is the exploration of the compound's anti-inflammatory properties. Research published in the European Journal of Pharmacology (2023) reported that 1,4-bis(5-bromo-2-methoxybenzenesulfonyl)-1,4-diazepane exhibits potent inhibitory effects on NF-κB signaling, a pathway central to inflammatory responses. In vivo studies using murine models of rheumatoid arthritis showed a marked reduction in inflammation and joint damage, suggesting potential applications in treating autoimmune diseases.

Despite these promising findings, challenges remain in the development of 1,4-bis(5-bromo-2-methoxybenzenesulfonyl)-1,4-diazepane as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies, as reported in Drug Metabolism and Disposition (2024), have begun to tackle these questions, providing data on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles.

In conclusion, the latest research on 1,4-bis(5-bromo-2-methoxybenzenesulfonyl)-1,4-diazepane (CAS: 447410-66-4) underscores its multifaceted potential in drug discovery. From its role in inhibiting cancer-related PPIs to its anti-inflammatory effects, this compound represents a valuable scaffold for further medicinal chemistry optimization. Future studies will likely focus on improving its drug-like properties and exploring its efficacy in more complex disease models.